Ethinyl Estradiol Impurity L
Ethinyl Estradiol Impurity L
Estradiol-17alpha, also known as alpha-estradiol or α-estradiol, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, estradiol-17alpha is considered to be a steroid lipid molecule. Estradiol-17alpha exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Estradiol-17alpha has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, estradiol-17alpha is primarily located in the membrane (predicted from logP) and cytoplasm. Estradiol-17alpha is also a parent compound for other transformation products, including but not limited to, 17alpha-(N-acetyl-alpha-D-glucosaminyl)estradiol 3-glucuronoside, 17alpha-estradiol 3-glucosiduronic acid, and 17alpha-(N-acetyl-D-glucosaminyl)estradiol 3-glucosiduronic acid. Estradiol-17alpha is a potentially toxic compound. Estradiol-17alpha has been linked to the inborn metabolic disorders including glutaryl-CoA dehydrogenase deficiency (gdhd).
17alpha-estradiol is an estradiol that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 17 (the 17alpha stereoisomer). It is a 17alpha-hydroxy steroid, a 3-hydroxy steroid and an estradiol.
17alpha-estradiol is an estradiol that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 17 (the 17alpha stereoisomer). It is a 17alpha-hydroxy steroid, a 3-hydroxy steroid and an estradiol.
Brand Name:
Vulcanchem
CAS No.:
57-91-0
VCID:
VC0195180
InChI:
InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17-,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H24O2
Molecular Weight:
272.4 g/mol
Ethinyl Estradiol Impurity L
CAS No.: 57-91-0
Impurities
VCID: VC0195180
Molecular Formula: C18H24O2
Molecular Weight: 272.4 g/mol
Purity: > 95%
CAS No. | 57-91-0 |
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Product Name | Ethinyl Estradiol Impurity L |
Molecular Formula | C18H24O2 |
Molecular Weight | 272.4 g/mol |
IUPAC Name | (8R,9S,13S,14S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
Standard InChI | InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17-,18+/m1/s1 |
Standard InChIKey | VOXZDWNPVJITMN-SFFUCWETSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@H]2O)CCC4=C3C=CC(=C4)O |
SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O |
Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O |
Appearance | White Solid |
Melting Point | 200.0 °C 216-219°C |
Physical Description | Solid |
Description | Estradiol-17alpha, also known as alpha-estradiol or α-estradiol, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, estradiol-17alpha is considered to be a steroid lipid molecule. Estradiol-17alpha exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Estradiol-17alpha has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, estradiol-17alpha is primarily located in the membrane (predicted from logP) and cytoplasm. Estradiol-17alpha is also a parent compound for other transformation products, including but not limited to, 17alpha-(N-acetyl-alpha-D-glucosaminyl)estradiol 3-glucuronoside, 17alpha-estradiol 3-glucosiduronic acid, and 17alpha-(N-acetyl-D-glucosaminyl)estradiol 3-glucosiduronic acid. Estradiol-17alpha is a potentially toxic compound. Estradiol-17alpha has been linked to the inborn metabolic disorders including glutaryl-CoA dehydrogenase deficiency (gdhd). 17alpha-estradiol is an estradiol that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 17 (the 17alpha stereoisomer). It is a 17alpha-hydroxy steroid, a 3-hydroxy steroid and an estradiol. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Solubility | 0.0039 mg/mL |
Synonyms | Estra-1,3,5(10)-triene-3,17α-diol; |
PubChem Compound | 68570 |
Last Modified | Nov 11 2021 |
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